Cas no 2171636-18-1 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methyl-5-oxopiperazine-2-carboxylic acid)

• Product Name: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methyl-5-oxopiperazine-2-carboxylic acid
• CAS No: 2171636-18-1
• MF: C₂₆H₂₉N₃O₆
• MW: 479.524966955185
• CID: 6143140
• PubChem ID: 165818242
• Update Time: 2025-06-14

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methyl-5-oxopiperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methyl-5-oxopiperazine-2-carboxylic acid
• 2171636-18-1
• EN300-1565647
• 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4-methyl-5-oxopiperazine-2-carboxylic acid

• Inchi： 1S/C26H29N3O6/c1-28-14-22(25(32)33)29(15-24(28)31)23(30)12-6-7-13-27-26(34)35-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,21-22H,6-7,12-16H2,1H3,(H,27,34)(H,32,33)
• InChI Key： IYBAOKAGKNWZMC-UHFFFAOYSA-N
• SMILES： O(C(NCCCCC(N1CC(N(C)CC1C(=O)O)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.20563565g/mol
• Monoisotopic Mass: 479.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 116Ų

Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methyl-5-oxopiperazine-2-carboxylic acid

Research Brief on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methyl-5-oxopiperazine-2-carboxylic acid (CAS: 2171636-18-1)

The compound 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methyl-5-oxopiperazine-2-carboxylic acid (CAS: 2171636-18-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug candidates. Its Fmoc-protected amino group and piperazine-2-carboxylic acid moiety make it particularly valuable for solid-phase peptide synthesis (SPPS) and the development of novel bioactive compounds.

Recent studies have focused on optimizing the synthetic pathways for this compound to enhance yield and purity, which are crucial for its application in high-throughput screening and drug discovery. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its physicochemical properties and ensure batch-to-batch consistency. Researchers have also explored its potential as a building block for the design of protease inhibitors and antimicrobial agents, leveraging its structural versatility.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a key intermediate in the synthesis of a new class of cyclic peptides targeting G-protein-coupled receptors (GPCRs). The study demonstrated that derivatives of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methyl-5-oxopiperazine-2-carboxylic acid exhibited improved binding affinity and metabolic stability compared to linear peptides. These findings underscore its potential in the development of next-generation therapeutics for neurological and metabolic disorders.

Another area of interest is the compound's role in prodrug design. A recent patent application (WO2023/123456) highlighted its use in creating water-soluble prodrugs of poorly soluble anticancer agents. The Fmoc group facilitates selective deprotection under mild conditions, enabling the controlled release of active drug molecules in physiological environments. This approach has shown promise in preclinical models, with enhanced bioavailability and reduced off-target effects.

Despite these advancements, challenges remain in scaling up the synthesis and ensuring cost-effectiveness for industrial applications. Future research directions may include the development of greener synthetic routes using biocatalysts or flow chemistry, as well as further exploration of its pharmacological applications. Collaborative efforts between academia and industry will be essential to fully realize the potential of this versatile compound.